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Compound of Interest

Compound Name: 3-Ethylphenol

Cat. No.: B1664133

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the safe handling and disposal of 3-Ethylphenol waste.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
protection.

Frequently Asked Questions (FAQSs)
Q1: What is 3-Ethylphenol and what are its primary hazards?

Al: 3-Ethylphenol (CAS No. 620-17-7) is a clear brown liquid with a musty odor.[1] It is
classified as a hazardous substance that is harmful if swallowed, in contact with skin, or
inhaled.[2] It can cause severe skin burns, eye damage, and irritation to the respiratory system.

[21[3]
Q2: What are the key physical and chemical properties of 3-Ethylphenol?

A2: Key properties are summarized in the table below. It is slightly soluble in water but more
soluble in alcohol.[1]

Q3: What personal protective equipment (PPE) is required when handling 3-Ethylphenol?
A3: Appropriate PPE is essential to prevent exposure. This includes:

o Eye/Face Protection: Chemical safety goggles or a face shield.[2][4]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1664133?utm_src=pdf-interest
https://www.benchchem.com/product/b1664133?utm_src=pdf-body
https://www.benchchem.com/product/b1664133?utm_src=pdf-body
https://www.benchchem.com/product/b1664133?utm_src=pdf-body
https://www.nbinno.com/?news/gp-3-ethylphenol-comprehensive-overview-and-applications
https://www.fishersci.com/store/msds?partNumber=AAB23470&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB23470&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.canbipharm.com/uploads/chemicals/pdf/TCI620-17-7.pdf
https://www.benchchem.com/product/b1664133?utm_src=pdf-body
https://www.nbinno.com/?news/gp-3-ethylphenol-comprehensive-overview-and-applications
https://www.benchchem.com/product/b1664133?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB23470&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E13750%20%20SDS%20%20062123.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Skin Protection: Protective gloves (e.g., butyl rubber, neoprene) and a lab coat.[5][6][7] For
significant splash potential, a butyl rubber or neoprene apron is recommended.[5][6]

» Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[2][5]
If exposure limits are exceeded, a NIOSH/MSHA approved respirator with an organic vapor
cartridge is necessary.[2]

Q4: What are the proper storage conditions for 3-Ethylphenol?

A4: Store 3-Ethylphenol in a tightly closed container in a cool, dry, and well-ventilated area.[2]
[8] Keep it away from heat, sparks, and open flames.[2] It should be stored in a corrosives and
flammables area.[2]

Q5: What materials are incompatible with 3-Ethylphenol?

A5: 3-Ethylphenol is incompatible with strong oxidizing agents, acid anhydrides, and acid
chlorides.[2][8] Contact with these substances should be avoided to prevent hazardous
reactions.

Q6: What should | do in case of accidental exposure to 3-Ethylphenol?
A6: Immediate action is crucial:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[2][3]

» Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek immediate medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][3]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[2][8]

Q7: How should | dispose of 3-Ethylphenol waste?
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A7: 3-Ethylphenol waste is considered hazardous and must be disposed of according to local,
regional, and national regulations.[2] It should be collected in a designated, labeled, and sealed
container and handled by a licensed hazardous waste disposal company.[9][10] Do not dispose
of it down the drain or in regular trash.[10]

Troubleshooting Guide
Issue: | smell a strong, musty odor during my experiment.
» Possible Cause: This could indicate a leak or spill of 3-Ethylphenol.
e Solution:
o Ensure you are wearing appropriate PPE.
o Check for any visible spills or leaks from your apparatus.
o If a spill is found, follow the spill cleanup protocol outlined below.
o Ensure your work is being conducted in a properly functioning chemical fume hood.
Issue: | have accidentally mixed 3-Ethylphenol waste with an incompatible chemical.

» Possible Cause: Inadvertent mixing with strong oxidizing agents, acid anhydrides, or acid
chlorides.

e Solution:

o

If it is safe to do so, immediately stop the reaction.

o

Alert others in the vicinity and your lab supervisor.

[¢]

If there are signs of a reaction (e.g., fumes, heat, color change), evacuate the immediate

area.

[¢]

Consult your institution's emergency procedures for chemical incidents.

Issue: My skin feels irritated after handling 3-Ethylphenol, even though | was wearing gloves.
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e Possible Cause: The gloves may have been compromised (e.g., a small tear) or may not be

suitable for prolonged contact.

e Solution:

o

[¢]

If irritation persists, seek medical advice.

o

[e]

Data Presentation

Table 1: Physical and Chemical Properties of 3-Ethylphenol

Immediately remove the gloves and wash your hands thoroughly with soap and water.

Inspect your gloves for any signs of degradation or damage before each use.

Ensure you are using the correct type of gloves for handling 3-Ethylphenol.

Property Value Reference
CAS Number 620-17-7 [1]
Molecular Formula C8H100 [1]
Molecular Weight 122.16 g/mol [1]
Appearance Clear brown liquid [1]
Odor Musty [1]
Boiling Point 216-218 °C at 760 mmHg [1]
Melting Point -4 °C [1]
Flash Point 94.4 °C (202 °F) [1]

3342 mg/L at 25 °C (Slightly

Solubility in Water
soluble)

[1]

Specific Gravity 1.019-1.025 at 25 °C

[1]

Experimental Protocols
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Protocol for Handling and Use of 3-Ethylphenol

e Preparation:

o Before starting any experiment, ensure you have read and understood the Safety Data
Sheet (SDS) for 3-Ethylphenol.

o Verify that a chemical fume hood is available and functioning correctly.

o Assemble all necessary PPE, including chemical safety goggles, a face shield, appropriate
gloves, and a lab coat.

o Have a spill kit readily accessible.
e Handling:
o Conduct all work involving 3-Ethylphenol in a chemical fume hood.
o Use the smallest amount of the chemical necessary for the experiment.
o Avoid direct contact with skin, eyes, and clothing.
o Do not eat, drink, or smoke in the laboratory.
e Storage:
o Store 3-Ethylphenol in a tightly sealed, properly labeled container.

o Keep the container in a cool, dry, well-ventilated area designated for corrosive and
flammable liquids.

o Ensure it is stored away from incompatible materials.

Protocol for Small-Scale Spill Cleanup of 3-Ethylphenol

e Immediate Actions:

o Alert others in the immediate area of the spill.
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o If the spill is large or you are unsure how to handle it, evacuate the area and contact your
institution's Environmental Health and Safety (EHS) department.

o For small spills, ensure you are wearing the appropriate PPE.

o Containment and Absorption:

o Contain the spill using an inert absorbent material such as sand, vermiculite, or a
commercial spill absorbent.

o Carefully apply the absorbent material around the edges of the spill and then work
inwards.

e Cleanup:

o Once the 3-Ethylphenol is absorbed, use non-sparking tools to collect the material into a
designated, labeled hazardous waste container.

o Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol),
followed by soap and water.

e Disposal:

o All contaminated materials, including absorbent pads, gloves, and cleaning cloths, must
be placed in the hazardous waste container.

o Seal the container and arrange for its disposal through your institution's hazardous waste
management program.

Protocol for Disposal of 3-Ethylphenol Waste

e \Waste Collection:

o Designate a specific, clearly labeled, and chemically resistant container for 3-Ethylphenol
waste.

o Do not mix 3-Ethylphenol waste with other chemical waste streams unless their
compatibility is confirmed.
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e Waste Storage:
o Keep the waste container tightly sealed when not in use.

o Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.

o The storage area should be away from incompatible materials.
e Waste Disposal:

o When the waste container is full, arrange for its collection by your institution's licensed
hazardous waste disposal service.

o Complete all necessary waste disposal forms accurately.

o Never dispose of 3-Ethylphenol waste down the drain or in the regular trash.[10]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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